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These application notes provide a detailed protocol for the functional assessment of

complement convertase activity directly in serum samples. The described hemolytic assay is a

robust method for investigating the activity of both the classical and alternative pathway

convertases, making it a valuable tool for basic research, clinical diagnostics, and the

development of complement-targeting therapeutics.

The central principle of this assay is the separation of convertase formation from the terminal

pathway and the formation of the Membrane Attack Complex (MAC).[1][2] This is achieved by

forming convertases on the surface of erythrocytes in the presence of a C5 inhibitor, followed

by a second step where the lytic activity of the formed convertases is revealed by the addition

of a source of terminal complement components.[1][3]
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The complement system can be activated through three main pathways: the classical, lectin,

and alternative pathways. All three pathways converge at the formation of C3 and C5

convertases, which are crucial enzymatic complexes that amplify the complement cascade.

Classical Pathway: Initiated by the binding of C1q to antigen-antibody complexes. This leads

to the cleavage of C4 and C2, forming the classical pathway C3 convertase (C4b2a).

Alternative Pathway: Activated by the spontaneous hydrolysis of C3. Factor B binds to C3b

and is cleaved by Factor D to form the alternative pathway C3 convertase (C3bBb).

Lectin Pathway: Initiated by the binding of mannose-binding lectin (MBL) or ficolins to

carbohydrates on the surface of pathogens. This pathway also leads to the formation of the

C4b2a C3 convertase.

The C3 convertases cleave C3 into C3a and C3b. The binding of an additional C3b molecule to

the C3 convertases forms the C5 convertases (C4b2a3b for the classical/lectin pathway and

C3bBbC3b for the alternative pathway), which then cleave C5 to initiate the formation of the

MAC.[1]
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Caption: Overview of Complement Convertase Formation.

Experimental Protocol: Two-Step Hemolytic Assay
for Convertase Activity
This protocol is adapted from methodologies described for the direct measurement of

convertase activity in serum. The assay can be tailored to measure either classical or

alternative pathway convertase activity by using different erythrocyte types and buffer

conditions.
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Reagent Supplier Notes

Normal Human Serum (NHS) In-house or Commercial

Prepared from pooled blood of

healthy donors. Should be

stored in aliquots at -80°C.

Patient/Test Serum Samples
Collected and stored under the

same conditions as NHS.

Sensitized Sheep Erythrocytes

(EA)
Commercial For classical pathway analysis.

Rabbit Erythrocytes (Er) Commercial
For alternative pathway

analysis.

C5 Inhibitor (e.g., Eculizumab,

OmCI)
Commercial

To block the complement

cascade at the C5 level.

Guinea Pig Serum Commercial
As a source of C5-C9 for the

lytic step.

DGVB Buffer
Dextrose gelatin veronal buffer

for the classical pathway.

Mg-EGTA Buffer

Magnesium-EGTA buffer for

the alternative pathway to

chelate calcium and inhibit the

classical and lectin pathways.

GVB-EDTA Buffer

Gelatin veronal buffer with

EDTA to stop the reaction and

wash the cells.

96-well V-bottom microplates

Spectrophotometer
To measure absorbance at 405

nm.
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Caption: Workflow of the Two-Step Hemolytic Assay.
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Detailed Methodology
Step 1: Convertase Formation

Preparation for Classical Pathway (CP) Assay:

Use sensitized sheep erythrocytes (EA).

Perform dilutions in DGVB buffer.

Use a low serum concentration (e.g., 0.5% - 1%) to prevent activation of the alternative

pathway.

Preparation for Alternative Pathway (AP) Assay:

Use rabbit erythrocytes (Er).

Perform dilutions in Mg-EGTA buffer.

Use a higher serum concentration (e.g., 2.5% - 5%) as the alternative pathway requires it

for activation.

In a 96-well V-bottom plate, add the erythrocyte suspension.

Add the serum sample (patient or control) and a pre-determined concentration of a C5

inhibitor (e.g., eculizumab or OmCI).

Incubate the plate at 37°C with shaking. For kinetic analysis and determination of the time of

maximal convertase activity (Tmax), this incubation can be performed for various time points

(e.g., 0 to 60 minutes).

Step 2: Lytic Phase and Readout

Following the incubation in Step 1, wash the erythrocytes with GVB-EDTA buffer to remove

unbound serum components and the C5 inhibitor.

Resuspend the erythrocyte pellets in GVB-EDTA buffer containing guinea pig serum

(typically at a 1:40 dilution). The EDTA in the buffer prevents the formation of new
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convertases from the guinea pig serum.

Incubate the plate for a fixed time (e.g., 20-60 minutes) at 37°C to allow for MAC-mediated

lysis.

Centrifuge the plate to pellet the remaining intact erythrocytes.

Carefully transfer the supernatant to a new flat-bottom 96-well plate.

Measure the absorbance of the supernatant at 405 nm to quantify the amount of released

hemoglobin.

Calculate the percentage of hemolysis relative to a 100% lysis control (erythrocytes lysed

with water).

Data Presentation and Interpretation
The primary output of this assay is the percentage of hemolysis, which is directly proportional

to the convertase activity in the serum sample. By performing the assay over a time course, a

convertase activity profile can be generated, and the Tmax can be determined.

Table 1: Representative Time of Maximal Convertase Activity (Tmax) Profiles

Pathway
Serum
Concentration

C5 Inhibitor
Approximate Tmax
(minutes)

Classical Pathway 0.5% OmCI ~2.5

Classical Pathway 1% Eculizumab ~1

Alternative Pathway 3.75% OmCI ~20

Alternative Pathway 5% Eculizumab ~30

Note: These are example values; Tmax should be determined empirically for each

experimental setup as it can be influenced by the batch of erythrocytes and serum.

Increased or prolonged convertase activity in patient samples compared to healthy controls can

indicate the presence of convertase-stabilizing factors, such as C3 nephritic factor (C3NeF) or
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C4 nephritic factor (C4NeF), or gain-of-function mutations in complement components.

Table 2: Example of Convertase Activity in Patient vs. Control Sera

Sample Group Pathway
Mean Hemolysis at
Tmax (%)

Standard Deviation

Healthy Controls Alternative Pathway 50 5

Patient with C3NeF Alternative Pathway 85 7

Healthy Controls Classical Pathway 60 6

Patient with C4NeF Classical Pathway 90 8

Note: The values presented are hypothetical and for illustrative purposes. Actual results will

vary.

Applications in Research and Drug Development
Disease Pathogenesis: This protocol can be used to investigate the role of convertase

dysregulation in various complement-mediated diseases, including C3 glomerulopathy

(C3G), atypical hemolytic uremic syndrome (aHUS), and systemic lupus erythematosus.

Biomarker Discovery: Measuring convertase activity can serve as a functional biomarker for

disease activity and response to treatment.

Drug Development: The assay is a valuable tool for screening and characterizing the efficacy

of novel complement inhibitors that target the convertases or their regulatory proteins. By

assessing the impact of a therapeutic candidate on convertase activity in patient serum,

researchers can gain insights into its mechanism of action and potential clinical utility.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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